Cas no 2171766-83-7 (5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro5.5undecane)
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
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- 2171766-83-7
- EN300-1638217
- 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane
- 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro5.5undecane
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- Inchi: 1S/C13H23NO2/c1-3-11(4-1)9-12-13(16-8-6-14-12)5-2-7-15-10-13/h11-12,14H,1-10H2
- InChI Key: WKRXXEQOVHOVKP-UHFFFAOYSA-N
- SMILES: O1CCNC(CC2CCC2)C21COCCC2
Computed Properties
- Exact Mass: 225.172878976g/mol
- Monoisotopic Mass: 225.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.5Ų
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638217-0.05g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 0.05g |
$1464.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-0.1g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 0.1g |
$1533.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-0.25g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 0.25g |
$1604.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-0.5g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 0.5g |
$1673.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-1.0g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 1.0g |
$1742.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-2.5g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 2.5g |
$3417.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-5.0g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 5.0g |
$5056.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-10.0g |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 10.0g |
$7497.0 | 2023-07-10 | ||
| Enamine | EN300-1638217-50mg |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 50mg |
$1464.0 | 2023-09-22 | ||
| Enamine | EN300-1638217-100mg |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane |
2171766-83-7 | 100mg |
$1533.0 | 2023-09-22 |
5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro5.5undecane Related Literature
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Additional information on 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro5.5undecane
5-(Cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171766-83-7): A Comprehensive Overview
5-(Cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171766-83-7) is a unique spirocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a cyclobutylmethyl group attached to a 1,8-dioxa-4-azaspiro[5.5]undecane core, making it an intriguing subject for researchers exploring novel heterocyclic frameworks. Its structural complexity and potential applications in pharmaceuticals have made it a hot topic in recent scientific discussions.
The spirocyclic structure of 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane offers unique conformational rigidity, which is highly desirable in drug design. This rigidity can enhance binding affinity and selectivity toward biological targets, a feature that is increasingly sought after in the development of central nervous system (CNS) drugs. Researchers are particularly interested in how this compound's spirocyclic scaffold can be leveraged to create new therapies for neurological disorders, a field that has seen exponential growth in recent years.
One of the most compelling aspects of 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane is its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) is a critical factor in its applicability for CNS-targeted therapies. Recent studies have highlighted the importance of spirocyclic compounds in modulating neurotransmitter systems, making this compound a promising candidate for further investigation.
In addition to its neurological applications, 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane has shown potential in the field of antibacterial research. The rise of antibiotic-resistant bacteria has created an urgent need for novel antimicrobial agents, and the unique structural features of this compound may offer new avenues for combating resistant strains. Its heterocyclic core could interact with bacterial enzymes in ways that traditional antibiotics cannot, providing a mechanism to bypass existing resistance pathways.
The synthesis of 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane involves sophisticated organic chemistry techniques, including multi-step reactions and precise control of stereochemistry. Chemists are particularly interested in optimizing the yield and purity of this compound, as these factors are critical for its use in preclinical studies. Advances in catalytic methods and green chemistry have also opened new possibilities for more sustainable production processes, aligning with the growing demand for environmentally friendly pharmaceutical manufacturing.
From a commercial perspective, the demand for spirocyclic compounds like 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane is on the rise. Pharmaceutical companies are actively seeking innovative molecules to expand their pipelines, and this compound's unique properties make it a valuable asset. The global market for CNS therapeutics and antibacterial agents is projected to grow significantly in the coming years, further driving interest in this and related compounds.
In summary, 5-(cyclobutylmethyl)-1,8-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171766-83-7) represents a fascinating intersection of chemistry, biology, and medicine. Its spirocyclic framework, potential therapeutic applications, and commercial viability make it a compound worth watching in the evolving landscape of drug discovery. As research continues to uncover its full potential, this molecule may well become a cornerstone in the development of next-generation pharmaceuticals.
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